Cas no 733760-95-7 (2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide)

• Product Name: 2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide
• CAS No: 733760-95-7
• MF: C₁₉H₁₆F₂N₂O₂
• MW: 342.339351654053
• CID: 6072158
• PubChem ID: 2392087
• Update Time: 2025-06-08

2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44322499
• 2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide
• 733760-95-7
• EN300-26580337

• Inchi： 1S/C19H16F2N2O2/c20-19(21)25-17-9-5-4-8-15(17)12-16(13-22)18(24)23-11-10-14-6-2-1-3-7-14/h1-9,12,19H,10-11H2,(H,23,24)/b16-12+
• InChI Key： RZRRXRQLQNDJOO-FOWTUZBSSA-N
• SMILES： FC(OC1C=CC=CC=1/C=C(\C#N)/C(NCCC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 342.11798408g/mol
• Monoisotopic Mass: 342.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide

Comprehensive Overview of 2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide (CAS No. 733760-95-7)

The compound 2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide (CAS No. 733760-95-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyano group, a difluoromethoxy moiety, and an N-phenylethyl amide linkage. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly interested in this compound due to its versatility and the growing demand for fluorinated organic compounds in modern chemistry.

In recent years, the scientific community has focused on fluorinated compounds like 2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide because of their enhanced stability, bioavailability, and metabolic resistance. These properties make them valuable in drug discovery, particularly for targeting enzymes or receptors where selective binding is critical. The presence of the difluoromethoxy group, for instance, is known to improve lipophilicity and membrane permeability, which are essential for optimizing pharmacokinetics.

The synthesis of CAS No. 733760-95-7 involves multi-step organic reactions, often starting from commercially available precursors. Key steps may include Knoevenagel condensation to form the α,β-unsaturated amide backbone, followed by selective fluorination. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. This meticulous process underscores the compound's relevance in high-value research applications.

From an industrial perspective, 2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide aligns with the trend toward sustainable chemistry. Fluorinated compounds often require fewer synthetic steps compared to traditional analogs, reducing waste and energy consumption. This resonates with the global push for green chemistry and environmentally friendly manufacturing practices. Companies investing in innovative intermediates are likely to find this compound strategically advantageous.

In the context of AI-driven drug discovery, CAS No. 733760-95-7 exemplifies how computational tools can predict molecular interactions and optimize scaffolds. Machine learning models trained on fluorinated libraries may identify this compound as a candidate for further in vitro or in vivo testing. Such intersections of cheminformatics and experimental chemistry are reshaping R&D pipelines across the biotech sector.

For researchers sourcing 733760-95-7, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA), detailing parameters like purity (>98%), residual solvents, and heavy metal content. Storage recommendations typically include protection from light and moisture at controlled temperatures to maintain stability. These precautions ensure reliable performance in downstream applications.

Looking ahead, the demand for 2-cyano-3-[2-(difluoromethoxy)phenyl]-N-(2-phenylethyl)prop-2-enamide is expected to rise alongside advancements in precision medicine and catalysis. Its structural motifs offer fertile ground for derivatization, enabling the development of next-generation inhibitors or functional materials. Collaborative efforts between academia and industry will further unlock its potential, solidifying its role in the future of chemical innovation.